Cas no 587-34-8 (3-(3-Chlorophenyl)-1,1-dimethylurea)
3-(3-Chlorophenyl)-1,1-dimethylurea is a substituted urea derivative with applications in agricultural and industrial chemistry. Its structural features, including the chlorophenyl and dimethylurea moieties, contribute to its efficacy as a herbicide, particularly in selective weed control. The compound exhibits favorable stability under environmental conditions, ensuring consistent performance in field applications. Its mode of action involves inhibition of photosynthesis, targeting broadleaf and grassy weeds while minimizing impact on desirable crops when used appropriately. The chlorinated aromatic ring enhances lipophilicity, improving absorption and translocation within target plants. This compound is synthesized through well-established routes, allowing for scalable production with high purity. Proper handling and application protocols are essential to maintain safety and regulatory compliance.
587-34-8 structure
Product Name:3-(3-Chlorophenyl)-1,1-dimethylurea
CAS No:587-34-8
MF:C9H11ClN2O
MW:198.649441003799
MDL:MFCD00018411
CID:369204
PubChem ID:11480
Update Time:2025-10-29
3-(3-Chlorophenyl)-1,1-dimethylurea Chemical and Physical Properties
Names and Identifiers
-
- Urea,N'-(3-chlorophenyl)-N,N-dimethyl-
- 3-(3-chlorophenyl)-1,1-dimethylurea
- 1-(3-Chlorophenyl)-3,3-dimethylurea
- 1-m-Chlorophenyl-3,3-dimethylurea
- C 2034
- N'-(3-Chlorophenyl)-N,N-Dimethylurea
- N,N-Dimethyl-N'-(3-chlorophenyl)-urea
- Urea, 1-(m-chlorophenyl)-3,3-dimethyl-
- Urea, 3-(m-chlorophenyl)-1,1-dimethyl-
- 1-(m-Chlorophenyl)-3,3-dimethylurea
- 1-(m-chlorophenyl)-3,3-dimethyl-ure
- QLQDWOFJALEHSP-UHFFFAOYSA-N
- EN300-8108656
- SCHEMBL2461958
- BRN 2210814
- UNII-636VOA73L3
- 587-34-8
- NS00004345
- N-(M-CHLOROPHENYL)-N',N'-DIMETHYLUREA
- AKOS001326355
- CHEMBL2271012
- 636VOA73L3
- Urea, N'-(3-chlorophenyl)-N,N-dimethyl-
- Z55293720
- DTXSID2074667
- Q27263572
- AI3-61360
- C-2034
- 1,1-dimethyl-3-m-chlorophenylurea
- 3-(3-Chlorophenyl)-1,1-dimethylurea
-
- MDL: MFCD00018411
- Inchi: 1S/C9H11ClN2O/c1-12(2)9(13)11-8-5-3-4-7(10)6-8/h3-6H,1-2H3,(H,11,13)
- InChI Key: QLQDWOFJALEHSP-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)NC(N(C)C)=O
Computed Properties
- Exact Mass: 198.05613
- Monoisotopic Mass: 198.0559907g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- PSA: 32.34
3-(3-Chlorophenyl)-1,1-dimethylurea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C609785-100mg |
3-(3-Chlorophenyl)-1,1-dimethylurea |
587-34-8 | 100mg |
$ 181.00 | 2023-09-08 | ||
| TRC | C609785-500mg |
3-(3-Chlorophenyl)-1,1-dimethylurea |
587-34-8 | 500mg |
$ 805.00 | 2023-09-08 | ||
| TRC | C609785-1g |
3-(3-Chlorophenyl)-1,1-dimethylurea |
587-34-8 | 1g |
$ 1386.00 | 2023-09-08 | ||
| Enamine | EN300-8108656-0.05g |
1-(3-chlorophenyl)-3,3-dimethylurea |
587-34-8 | 95.0% | 0.05g |
$227.0 | 2025-03-21 | |
| Enamine | EN300-8108656-0.1g |
1-(3-chlorophenyl)-3,3-dimethylurea |
587-34-8 | 95.0% | 0.1g |
$238.0 | 2025-03-21 | |
| Enamine | EN300-8108656-0.25g |
1-(3-chlorophenyl)-3,3-dimethylurea |
587-34-8 | 95.0% | 0.25g |
$249.0 | 2025-03-21 | |
| Enamine | EN300-8108656-0.5g |
1-(3-chlorophenyl)-3,3-dimethylurea |
587-34-8 | 95.0% | 0.5g |
$260.0 | 2025-03-21 | |
| Enamine | EN300-8108656-1g |
1-(3-chlorophenyl)-3,3-dimethylurea |
587-34-8 | 90% | 1g |
$271.0 | 2023-09-02 | |
| Enamine | EN300-8108656-2.5g |
1-(3-chlorophenyl)-3,3-dimethylurea |
587-34-8 | 95.0% | 2.5g |
$529.0 | 2025-03-21 | |
| Enamine | EN300-8108656-5g |
1-(3-chlorophenyl)-3,3-dimethylurea |
587-34-8 | 90% | 5g |
$783.0 | 2023-09-02 |
3-(3-Chlorophenyl)-1,1-dimethylurea Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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